Cas no 887588-02-5 (Benzenamine,3,4-dimethoxy-N-propyl-)

Benzenamine,3,4-dimethoxy-N-propyl- structure
887588-02-5 structure
Product name:Benzenamine,3,4-dimethoxy-N-propyl-
CAS No:887588-02-5
MF:C11H17NO2
MW:195.25818
CID:713487
PubChem ID:22061575

Benzenamine,3,4-dimethoxy-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3,4-dimethoxy-N-propyl-
    • (3,4-Dimethoxyphenyl)propylamine
    • Propyl-(3,4-dimethoxy-phenyl)-amine
    • 3,4-dimethoxyphenyl propylamine
    • (3,4-dimethoxyphenyl)-propyl-amine
    • 3,4-dimethoxy-N-propylaniline
    • JMENXXARXGGADO-UHFFFAOYSA-N
    • AKOS000233026
    • 887588-02-5
    • DTXSID40622169
    • SCHEMBL3821707
    • MDL: MFCD07786977
    • Inchi: InChI=1S/C11H17NO2/c1-4-7-12-9-5-6-10(13-2)11(8-9)14-3/h5-6,8,12H,4,7H2,1-3H3
    • InChI Key: JMENXXARXGGADO-UHFFFAOYSA-N
    • SMILES: CCCNC1=CC(=C(C=C1)OC)OC

Computed Properties

  • Exact Mass: 195.126
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 30.5A^2

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd